Cas no 888413-35-2 (2-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamido-N-methylthiophene-3-carboxamide)

• Product Name: 2-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamido-N-methylthiophene-3-carboxamide
• CAS No: 888413-35-2
• MF: C₁₆H₁₃N₃O₄S
• MW: 343.357122182846
• CID: 5910639
• PubChem ID: 7164122
• Update Time: 2025-06-25

2-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamido-N-methylthiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2H-Isoindole-2-acetamide, 1,3-dihydro-N-[3-[(methylamino)carbonyl]-2-thienyl]-1,3-dioxo-
• HMS1653K11
• 2-[[2-(1,3-dioxoisoindol-2-yl)acetyl]amino]-N-methylthiophene-3-carboxamide
• 888413-35-2
• AKOS024605432
• 2-(2-(1,3-dioxoisoindolin-2-yl)acetamido)-N-methylthiophene-3-carboxamide
• F1358-0706
• 2-[2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamido]-N-methylthiophene-3-carboxamide
• 2-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamido-N-methylthiophene-3-carboxamide

• Inchi： 1S/C16H13N3O4S/c1-17-13(21)11-6-7-24-14(11)18-12(20)8-19-15(22)9-4-2-3-5-10(9)16(19)23/h2-7H,8H2,1H3,(H,17,21)(H,18,20)
• InChI Key： BOJMGXYCGQPRJP-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(=O)N1CC(NC1SC=CC=1C(NC)=O)=O

Computed Properties

• Exact Mass: 343.06267708g/mol
• Monoisotopic Mass: 343.06267708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 124Ų

Experimental Properties

• Density: 1.486±0.06 g/cm3(Predicted)
• Boiling Point: 646.6±50.0 °C(Predicted)
• pka: 12.66±0.70(Predicted)

Additional information on 2-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamido-N-methylthiophene-3-carboxamide

Research Briefing on 888413-35-2 and 2-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamido-N-methylthiophene-3-carboxamide

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of small molecule compounds such as 888413-35-2 and 2-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamido-N-methylthiophene-3-carboxamide. These compounds have garnered attention due to their potential therapeutic applications and unique chemical properties. This briefing aims to provide a comprehensive overview of the latest research findings related to these molecules, focusing on their synthesis, biological activity, and potential clinical applications.

The compound 888413-35-2, a CAS-registered small molecule, has been investigated for its role in modulating specific biochemical pathways. Recent studies have explored its interaction with various protein targets, particularly in the context of inflammatory and oncological diseases. Preliminary data suggest that 888413-35-2 exhibits promising inhibitory effects on key enzymes involved in disease progression, making it a candidate for further drug development.

2-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamido-N-methylthiophene-3-carboxamide, a structurally complex molecule, has been the subject of recent pharmacological studies. Its unique scaffold, combining isoindole and thiophene moieties, has been shown to enhance binding affinity to specific receptors. Research indicates that this compound may have applications in targeting neurological disorders, with particular emphasis on its ability to cross the blood-brain barrier and modulate neurotransmitter activity.

Synthetic approaches to these compounds have also seen significant progress. Novel methodologies have been developed to improve yield and purity, addressing previous challenges in large-scale production. For instance, recent publications describe optimized catalytic systems for the synthesis of 2-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamido-N-methylthiophene-3-carboxamide, reducing the number of steps and improving overall efficiency.

In vitro and in vivo studies have provided valuable insights into the pharmacokinetic and pharmacodynamic properties of these compounds. Data from animal models demonstrate favorable bioavailability profiles for 888413-35-2, with sustained plasma concentrations observed over extended periods. Similarly, metabolic stability studies of 2-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamido-N-methylthiophene-3-carboxamide have shown reduced susceptibility to hepatic degradation, suggesting potential for oral administration in clinical settings.

Current research efforts are focusing on structure-activity relationship (SAR) studies to optimize the therapeutic potential of these molecules. Computational modeling and high-throughput screening techniques are being employed to identify derivatives with enhanced potency and selectivity. These approaches have already yielded promising leads, with some analogs showing improved efficacy in disease-relevant assays.

The toxicological profile of these compounds is also under investigation. Recent findings indicate that both molecules exhibit favorable safety margins in preliminary toxicity studies, with no significant adverse effects observed at therapeutic doses. However, further comprehensive toxicological assessments are warranted before advancing to clinical trials.

In conclusion, 888413-35-2 and 2-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamido-N-methylthiophene-3-carboxamide represent promising candidates for pharmaceutical development. Their unique chemical structures and demonstrated biological activities position them as valuable tools for both therapeutic applications and basic research. Continued investigation into their mechanisms of action and potential clinical utility is recommended to fully realize their therapeutic potential.